Cas no 138741-54-5 (3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI))

3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI) structure
138741-54-5 structure
Product Name:3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)
CAS No:138741-54-5
MF:C6H8N2O3
MW:156.139321327209
CID:902379
Update Time:2026-04-29

3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.4A^2

Experimental Properties

  • PSA: 89.35
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